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Compound of Interest

Compound Name: 7h-dodecafluoroheptanoyl chloride

CAS No.: 41405-35-0

Cat. No.: B1333386

Get Quote

Executive Safety Summary
7H-Dodecafluoroheptanoyl chloride (CAS: 41405-35-0) is a highly reactive fluorinated acyl

chloride. Upon contact with moisture, it hydrolyzes rapidly to release hydrogen chloride (HCl)

gas and 7H-dodecafluoroheptanoic acid.

CRITICAL DISPOSAL WARNING: Unlike standard organic acid chlorides, the hydrolysis

product of this compound is a Polyfluoroalkyl Substance (PFAS). It is environmentally

persistent and must NEVER be discharged into the sanitary sewer, even after neutralization. All

waste streams must be collected for high-temperature incineration.
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Property Data

CAS Number 41405-35-0

Formula C₇HClF₁₂O

Molecular Weight 364.52 g/mol

Appearance Colorless to light yellow liquid

Hazards
Corrosive (Skin Corr.[1][2][3][4] 1B),

Lachrymator, Water-Reactive

Disposal Class Halogenated Organic Waste (PFAS-bearing)

Operational Safety & PPE
Before initiating any disposal or quenching procedure, ensure the following engineering

controls and Personal Protective Equipment (PPE) are in place.

Engineering Controls
Fume Hood: Mandatory. All operations must occur within a certified chemical fume hood with

the sash at the working height.

Ventilation: Ensure the hood exhaust is functioning to capture HCl mists generated during

quenching.
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Component Specification Rationale

Eye Protection
Chemical Splash Goggles +

Face Shield

Protects against pressurized

spray during violent hydrolysis.

Hand Protection

Double-gloving required. Inner:

Nitrile (4 mil)Outer: Nitrile (8

mil) or Neoprene

Fluorinated compounds can

permeate standard nitrile over

time; acid chlorides deteriorate

glove material. Change

immediately upon splash.[5]

Body Protection
Chemical-resistant Lab Coat +

Apron

Prevents skin burns from

corrosive splashes.

Respiratory Not required in Fume Hood.

If hood failure occurs, full-face

respirator with Acid

Gas/Organic Vapor cartridges

is necessary.

Controlled Quenching & Neutralization Protocol
This procedure converts the reactive acyl chloride into a stable, non-volatile salt form for safe

storage and transport to an incinerator.

The Chemistry of Quenching
The objective is to control the exothermic hydrolysis reaction:

Step-by-Step Procedure
Prerequisites:

Prepare a Quenching Bath: A large beaker containing 10% Sodium Carbonate (

) or Sodium Hydroxide (

) solution mixed with crushed ice.

Ratio: Use at least 10 molar equivalents of base and 20 volumes of water per volume of acid

chloride.
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Phase 1: Dilution (Optional but Recommended)
If you are disposing of pure 7H-dodecafluoroheptanoyl chloride, first dilute it with a non-

reactive solvent like Dichloromethane (DCM) or Toluene. This acts as a heat sink and

moderates the reaction rate.

Dilution Ratio: 1:5 (Acid Chloride : Solvent).

Phase 2: Hydrolysis
Place the Quenching Bath in the fume hood.

Dropwise Addition: Using an addition funnel or a pipette (for small volumes), slowly add the

acid chloride solution to the alkaline ice bath.

Caution: Expect fizzing and heat evolution.[6] If the temperature rises above 20°C, stop

and add more ice.

Agitation: Stir continuously with a magnetic stir bar to prevent "hot spots" where unreacted

chloride can pool.

Completion: Once addition is complete, allow the mixture to stir for an additional 30-60

minutes to ensure total destruction of the acyl chloride bond.

Phase 3: pH Adjustment
Check the pH of the solution.[6] It should remain basic (pH > 9).

If acidic, add more base. This ensures the 7H-dodecafluoroheptanoic acid remains in its

soluble salt form (Carboxylate), reducing volatility.

Waste Management & Labeling
STOP: Do not pour the quenched solution down the drain.

Segregation Logic
Because the resulting solution contains polyfluorinated chains, it falls under the "Forever

Chemical" waste category in many jurisdictions. Standard wastewater treatment plants cannot
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degrade these bonds.

Disposal Workflow
Transfer: Pour the entire quenched mixture (aqueous phase + any organic solvent used) into

a waste container compatible with solvents (High-Density Polyethylene - HDPE is preferred).

Labeling:

Primary Tag: "Hazardous Waste - Halogenated Organic."

Constituents: List "Dichloromethane" (if used), "Water", "Sodium Chloride", and "7H-

Dodecafluoroheptanoic acid sodium salt".

Hazard Checkboxes: Corrosive (if pH is high), Toxic.

Final Fate: Ship to a licensed hazardous waste facility for High-Temperature Incineration.

This is the only method capable of breaking the C-F bonds.

Visual Workflows
Figure 1: Quenching & Disposal Decision Tree
This diagram outlines the operational logic for handling pure vs. diluted waste.
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Caption: Operational workflow for the safe quenching and containerization of fluorinated acid

chlorides.

Figure 2: Chemical Transformation Pathway
Understanding the chemical fate ensures proper labeling.
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Caption: Hydrolysis pathway converting the reactive chloride to the stable fluorinated salt.

Emergency Spill Response
In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area. The fumes are lachrymatory (tear-inducing) and

corrosive.

PPE Up: Don full PPE including a respirator if ventilation is poor.

Contain: Use a dry absorbent (Vermiculite or Dry Sand). Do not use paper towels (fire risk)

or water (violent reaction).

Neutralize: Once absorbed, scoop into a pail and treat cautiously with the alkaline solution

described in Section 3, or seal in a double-bagged waste container labeled "Hazardous

Debris - Acid Chloride."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b1333386/docs?utm_src=pdf-body#proper-disposal-procedures-7h-dodecafluoroheptanoyl-chloride-1
https://pubchem.ncbi.nlm.nih.gov/compound/273334
https://www.epa.gov/pfas/interim-guidance-destroying-and-disposing-certain-pfas-and-pfas-containing-materials-are
https://www.benchchem.com/product/b1333386?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Dodecafluoroheptanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Dodecafluoroheptanoic-acid
https://www.bocsci.com/7h-dodecafluoroheptanoyl-chloride-cas-41405-35-0-item-92074.html
https://www.fishersci.com/store/msds?partNumber=AAL03315&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164260250&countryCode=US&language=en
https://in.nau.edu/wp-content/uploads/sites/226/2020/03/P23-Hydrofluoric-Acid.pdf
https://kgroup.du.edu/safety/sop/quenching.pdf
https://www.benchchem.com/product/b1333386/docs#proper-disposal-procedures-7h-dodecafluoroheptanoyl-chloride-1
https://www.benchchem.com/product/b1333386/docs#proper-disposal-procedures-7h-dodecafluoroheptanoyl-chloride-1
https://www.benchchem.com/product/b1333386/docs#proper-disposal-procedures-7h-dodecafluoroheptanoyl-chloride-1
https://www.benchchem.com/product/b1333386/docs#proper-disposal-procedures-7h-dodecafluoroheptanoyl-chloride-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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